D-(+)-Carvone D-(+)-Carvone D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. D-Carvone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). D-Carvone has been primarily detected in urine. Within the cell, D-carvone is primarily located in the cytoplasm. D-Carvone exists in all eukaryotes, ranging from yeast to humans.
(+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone.
Brand Name: Vulcanchem
CAS No.: 2244-16-8
VCID: VC0046531
InChI: InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3/t9-/m0/s1
SMILES: CC1=CCC(CC1=O)C(=C)C
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol

D-(+)-Carvone

CAS No.: 2244-16-8

Reference Standards

VCID: VC0046531

Molecular Formula: C10H14O

Molecular Weight: 150.22 g/mol

D-(+)-Carvone - 2244-16-8

CAS No. 2244-16-8
Product Name D-(+)-Carvone
Molecular Formula C10H14O
Molecular Weight 150.22 g/mol
IUPAC Name (5S)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-one
Standard InChI InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3/t9-/m0/s1
Standard InChIKey ULDHMXUKGWMISQ-VIFPVBQESA-N
Isomeric SMILES CC1=CC[C@@H](CC1=O)C(=C)C
SMILES CC1=CCC(CC1=O)C(=C)C
Canonical SMILES CC1=CCC(CC1=O)C(=C)C
Boiling Point 446 °F at 760 mm Hg (NTP, 1992)
230.16666666666697 °C
Density 0.965 at 68 °F (NTP, 1992)
0.955-0.960
Flash Point 192 °F (NTP, 1992)
Melting Point 15°C
Physical Description D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
Liquid
((+)-form) colourless to light yellow liquid with a caraway-like odou
Description D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. D-Carvone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). D-Carvone has been primarily detected in urine. Within the cell, D-carvone is primarily located in the cytoplasm. D-Carvone exists in all eukaryotes, ranging from yeast to humans.
(+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone.
Solubility less than 1 mg/mL at 77° F (NTP, 1992)
1300 mg/L at 18 °C
soluble in propylene glycol and most fixed oils; insoluble in glycerol; miscible with alcohol
1 ml in 5 ml 60% alcohol (in ethanol)
Synonyms (5S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one; (S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one; (S)-(+)-p-Mentha-6,8-dien-2-one; S-(+)-Carvone
Vapor Pressure 15.5 mm Hg at 77 °F ; 31.3 mm Hg at 108° F (NTP, 1992)
PubChem Compound 16724
Last Modified Nov 11 2021
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